-
Home
-
Search for "675576-98-4"
Found 1 product searching for
"675576-98-4
"
Best Match
-
- InChI:
-
InChI=1S/C30H30Cl2N4O4/c1-18(2)40-25-16-23(39-3)12-13-24(25)29-34-27(19-4-8-21(31)9-5-19)28(20-6-10-22(32)11-7-20)36(29)30(38)35-15-14-33-26(37)17-35/h4-13,16,18,27-28H,14-15,17H2,1-3H3,(H,33,37)/t27-,28+/m0/s1
-
(–)-Nutlin-3 is an inhibitor of the protein-protein interaction between p53 and Mdm2 (IC50 = 0.09 µM). It increases p53 levels, induces apoptosis, and reduces cell viability in HCT116, SJSA-1, and RKO cells that express wild-type p53 but not MDA-MB-435 or SW480 cells expressing mutant p53. (–)-Nutlin-3 (200 mg/kg) reduces tumor volume in SJSA-1, MHM, LNCaP, and 22Rv1 mouse xenograft models.
Nutlin-3A, also known as SML 0580 or (−)-Nutlin-3, is an inhibitor of MDM2 (human homolog of murine double minute 2), which binds to the p53-binding pocket and blocks the interaction of p53 and MDM2 (IC50 = 90 nM). Nutlin-3A is arbitrarily referred to as enantiomer a because it appears as the first peak from chiral purification of racemic nutlin-3 and its absolute stereocenter assignment is not known. Nutlin-3A inhibits the proliferation of exponentially growing human skin and mu...